2-[[4-(diethylsulfamoyl)benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 2-[[4-(diethylsulfamoyl)benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C21H28N4O4S2/c1-4-24-12-11-16-17(13-24)30-21(18(16)19(22)26)23-20(27)14-7-9-15(10-8-14)31(28,29)25(5-2)6-3/h7-10H,4-6,11-13H2,1-3H3,(H2,22,26)(H,23,27)
• InChI Key: WAPFNFKMXSJZOM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC)CC
• Molecular Formula: C21H28N4O4S2
• Molecular Weight: 464.6 g/mol
• CAS No.: 449767-69-5

Description

2-[[4-(diethylsulfamoyl)benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H28N4O4S2 and its molecular weight is 464.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems involves the preparation of 3-Amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides. These serve as synthons for pyridothienopyrimidines and related polyheterocyclic systems (Bakhite et al., 2005).
• Research includes studying reactions of 2-functionalized 3-amino-4-aryl-6-(2′-thienyl)-thieno[2,3-b]pyridines for the synthesis of pyridothienopyrimidines and related systems. This demonstrates the compound's reactivity and potential as a base for further chemical development (Abdel-rahman et al., 2003).

Molecular Structure and Analysis

• Multicomponent synthesis methods have been developed for functionalized thieno[2,3-b]pyridines, including 3-amino variants. Structural analysis of these compounds, such as X-ray analysis, provides insights into their molecular properties (Dyachenko et al., 2019).

Potential Biological Activities

• Synthesis of cyanopyridinethiones and thieno[2,3-b]pyridines, which are anticipated to have biological activities, includes the study of their reaction products and potential applications (Mohamed et al., 2007).
• Research on the antibacterial activity of 3,4-dihydropyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-ones suggests potential applications in antimicrobial therapies. The synthesis process and evaluation of their efficacy against specific bacterial strains are critical areas of investigation (Kostenko et al., 2008).

Innovative Therapeutic Applications

• Studies on anti-proliferative thieno[2,3-b]pyridines, targeting specific enzymes like phospholipase C, suggest potential therapeutic applications in cancer treatment. Research includes modifying functional groups to enhance activity and exploring structure-activity relationships (van Rensburg et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antibacterial activity , suggesting that the targets could be bacterial proteins or enzymes essential for bacterial growth and survival.

Biochemical Pathways

Given its potential antibacterial activity , it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or DNA replication.

Result of Action

Based on its potential antibacterial activity , it may lead to the death of bacterial cells or inhibit their growth.